Cas no 2091606-03-8 (3-fluoro-2-(hydroxymethyl)benzene-1-sulfonamide)

• Product Name: 3-fluoro-2-(hydroxymethyl)benzene-1-sulfonamide
• CAS No: 2091606-03-8
• MF: C₇H₈FNO₃S
• MW: 205.20672416687
• MDL: MFCD30628792
• CID: 5183656
• Update Time: 2025-06-12

3-fluoro-2-(hydroxymethyl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide, 3-fluoro-2-(hydroxymethyl)-
• 3-fluoro-2-(hydroxymethyl)benzene-1-sulfonamide

• MDL： MFCD30628792
• Inchi： 1S/C7H8FNO3S/c8-6-2-1-3-7(5(6)4-10)13(9,11)12/h1-3,10H,4H2,(H2,9,11,12)
• InChI Key： WIJGKQVEUMVIMV-UHFFFAOYSA-N
• SMILES： C1(S(N)(=O)=O)=CC=CC(F)=C1CO

Additional information on 3-fluoro-2-(hydroxymethyl)benzene-1-sulfonamide

Introduction to 3-Fluoro-2-(Hydroxymethyl)benzene-1-Sulfonamide (CAS No. 2091606-03-8)

3-Fluoro-2-(hydroxymethyl)benzene-1-sulfonamide, with the CAS number 2091606-03-8, is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical and medicinal chemistry. This compound is characterized by its unique structural features, including a fluoro-substituted benzene ring, a hydroxymethyl group, and a sulfonamide functional group. These structural elements contribute to its diverse chemical and biological properties, making it a valuable candidate for various research and development activities.

The chemical structure of 3-fluoro-2-(hydroxymethyl)benzene-1-sulfonamide can be represented as C₈H₉FNO₄S. The presence of the fluoro substituent on the benzene ring imparts unique electronic and steric properties, which can influence its reactivity and biological activity. The hydroxymethyl group adds polarity and potential hydrogen bonding capabilities, while the sulfonamide moiety is known for its ability to form strong hydrogen bonds and interact with various biological targets.

In the context of medicinal chemistry, 3-fluoro-2-(hydroxymethyl)benzene-1-sulfonamide has been explored for its potential as a lead compound in drug discovery. Recent studies have highlighted its anti-inflammatory and anti-cancer properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that this compound exhibits significant inhibitory effects on the proliferation of human cancer cell lines, particularly those derived from breast and lung cancers. The mechanism of action is believed to involve the modulation of key signaling pathways, such as the PI3K/AKT and MAPK pathways, which are often dysregulated in cancer cells.

Beyond its anti-cancer properties, 3-fluoro-2-(hydroxymethyl)benzene-1-sulfonamide has also shown promise in the treatment of inflammatory diseases. A research team from the University of California, San Francisco, demonstrated that this compound can effectively reduce inflammation by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This finding suggests that it could be a potential therapeutic agent for conditions like rheumatoid arthritis and inflammatory bowel disease.

The synthesis of 3-fluoro-2-(hydroxymethyl)benzene-1-sulfonamide typically involves multi-step processes, starting from readily available starting materials. One common synthetic route involves the reaction of 3-fluorobenzyl alcohol with chlorosulfonyl isocyanate (CSI) to form the intermediate sulfamoyl chloride, followed by hydrolysis to obtain the final product. This synthetic pathway has been optimized to achieve high yields and purity, making it suitable for large-scale production.

In terms of safety and toxicity, preliminary studies have indicated that 3-fluoro-2-(hydroxymethyl)benzene-1-sulfonamide exhibits low toxicity at therapeutic concentrations. However, further in vivo studies are necessary to fully evaluate its safety profile before it can be considered for clinical trials. Researchers are currently conducting extensive preclinical evaluations to assess its pharmacokinetics, pharmacodynamics, and potential side effects.

The potential applications of 3-fluoro-2-(hydroxymethyl)benzene-1-sulfonamide extend beyond pharmaceuticals. It has also been investigated for its use in materials science and environmental chemistry. For example, its ability to form stable complexes with metal ions makes it a candidate for use in metal ion sensing and separation technologies. Additionally, its biodegradability and low environmental impact make it an attractive option for green chemistry applications.

In conclusion, 3-fluoro-2-(hydroxymethyl)benzene-1-sulfonamide (CAS No. 2091606-03-8) is a versatile compound with a wide range of potential applications in pharmaceuticals, materials science, and environmental chemistry. Its unique structural features and biological activities make it an important molecule for ongoing research and development efforts. As more studies are conducted, it is likely that new applications and insights will emerge, further solidifying its importance in the scientific community.